Cas no 1019104-79-0 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine
• CAS No: 1019104-79-0
• MF: C₂₂H₂₈N₆O₂S
• MW: 440.561722755432
• CID: 6365795
• PubChem ID: 25668325
• Update Time: 2025-10-29

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine
• Pyridazine, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-[(2,4,5-trimethylphenyl)sulfonyl]-1-piperazinyl]-
• F2319-0185
• 1019104-79-0
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-((2,4,5-trimethylphenyl)sulfonyl)piperazin-1-yl)pyridazine
• AKOS024638822

• Inchi： 1S/C22H28N6O2S/c1-15-12-17(3)20(13-16(15)2)31(29,30)27-10-8-26(9-11-27)21-6-7-22(24-23-21)28-19(5)14-18(4)25-28/h6-7,12-14H,8-11H2,1-5H3
• InChI Key： UMVIGTFSLYCTER-UHFFFAOYSA-N
• SMILES： C1(N2C(C)=CC(C)=N2)=NN=C(N2CCN(S(C3=CC(C)=C(C)C=C3C)(=O)=O)CC2)C=C1

Computed Properties

• Exact Mass: 440.19944533g/mol
• Monoisotopic Mass: 440.19944533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 676.7±65.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine

Comprehensive Overview of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine (CAS No. 1019104-79-0)

The compound 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine (CAS No. 1019104-79-0) is a specialized heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structural features, including the pyridazine core and piperazine and pyrazole substituents, make it a valuable candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes and receptors, which aligns with current trends in precision medicine and personalized therapeutics.

One of the key aspects of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine is its molecular design, which combines multiple pharmacophores. The pyridazine ring serves as a central scaffold, while the piperazine and pyrazole moieties contribute to its binding affinity and selectivity. This structural complexity is often explored in modern drug design, especially in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators—areas that are currently at the forefront of pharmaceutical innovation.

In recent years, the demand for novel heterocyclic compounds like 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine has surged due to their versatility in addressing unmet medical needs. For instance, the rise of AI-driven drug discovery platforms has highlighted the importance of such compounds in virtual screening and molecular docking studies. Researchers frequently search for terms like "pyridazine derivatives in drug discovery" or "piperazine-based therapeutics," reflecting the growing interest in this chemical space.

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Techniques such as nucleophilic aromatic substitution and sulfonylation are commonly employed, making this compound a subject of interest in synthetic chemistry forums. Additionally, its benzenesulfonyl group enhances its stability and bioavailability, which are critical factors in preclinical development.

From a commercial perspective, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its CAS No. 1019104-79-0 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. Given the increasing focus on rare and custom-synthesized compounds, this molecule is often listed in databases alongside keywords like "highly functionalized pyridazines" and "sulfonamide-containing heterocycles."

Looking ahead, the potential applications of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine extend beyond traditional drug development. Its structural motifs are being explored in materials science, particularly in the design of organic semiconductors and liquid crystals. This interdisciplinary appeal further underscores its relevance in contemporary research, where the boundaries between chemistry, biology, and materials science continue to blur.

In summary, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(2,4,5-trimethylbenzenesulfonyl)piperazin-1-yl]pyridazine (CAS No. 1019104-79-0) represents a fascinating example of modern heterocyclic chemistry. Its multifaceted applications, coupled with the ongoing advancements in drug discovery and materials science, position it as a compound of enduring significance. For researchers and industry professionals, staying updated on its developments—whether through scientific literature or specialized chemical databases—is essential for leveraging its full potential.